Cas no 1361862-72-7 (3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde)

• Product Name: 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde
• CAS No: 1361862-72-7
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4922774
• Update Time: 2025-06-14

3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-7-1-2-11(14)8(3-7)9-4-16-5-12(15)10(9)6-17/h1-6H
• InChI Key： MJHSOLPKLRYRDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde

Comprehensive Overview of 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde (CAS No. 1361862-72-7)

3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde (CAS No. 1361862-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and fluoroisonicotinaldehyde moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing interest in 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde is driven by its potential applications in small-molecule therapeutics and precision agriculture. Researchers are exploring its role in modulating biological pathways, such as kinase inhibition and oxidative stress response. Recent studies highlight its relevance in cancer research, where analogs of this compound have shown promise in preclinical models. Additionally, its fluorinated structure aligns with the trend of incorporating fluorine into drug candidates to enhance metabolic stability and bioavailability.

From a synthetic chemistry perspective, CAS No. 1361862-72-7 exemplifies the importance of heterocyclic aldehydes in modern organic synthesis. Its chlorophenyl and pyridine rings offer versatile sites for further functionalization, enabling the development of libraries of derivatives for high-throughput screening. This adaptability is particularly relevant in the context of fragment-based drug design, a strategy increasingly adopted by pharmaceutical companies to accelerate lead optimization.

Environmental and regulatory considerations surrounding halogenated compounds like 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde are also a topic of discussion. While the compound itself is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical manufacturing, a subject frequently searched by professionals in the field.

Analytical characterization of CAS No. 1361862-72-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. The demand for reliable reference standards and custom synthesis services for this compound has risen, reflecting its expanding utility in both academia and industry.

In summary, 3-(2,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with the ongoing advancements in structure-activity relationship studies, position it as a compound of enduring scientific and commercial interest. Future research directions may explore its potential in bioconjugation and catalysis, further broadening its impact across disciplines.